Cas no 1706448-95-4 (1,3,4-Oxadiazole, 2-phenyl-5-(3-pyrrolidinylthio)-)

• Product Name: 1,3,4-Oxadiazole, 2-phenyl-5-(3-pyrrolidinylthio)-
• CAS No: 1706448-95-4
• MF: C₁₂H₁₃N₃OS
• MW: 247.316120862961
• CID: 5191183
• Update Time: 2025-08-03

1,3,4-Oxadiazole, 2-phenyl-5-(3-pyrrolidinylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-phenyl-5-(3-pyrrolidinylthio)-

• Inchi： 1S/C12H13N3OS/c1-2-4-9(5-3-1)11-14-15-12(16-11)17-10-6-7-13-8-10/h1-5,10,13H,6-8H2
• InChI Key： LVMDRCDQDAJECE-UHFFFAOYSA-N
• SMILES： O1C(SC2CCNC2)=NN=C1C1=CC=CC=C1

Additional information on 1,3,4-Oxadiazole, 2-phenyl-5-(3-pyrrolidinylthio)-

Introduction to 1,3,4-Oxadiazole, 2-phenyl-5-(3-pyrrolidinylthio) (CAS No. 1706448-95-4)

The compound 1,3,4-Oxadiazole, 2-phenyl-5-(3-pyrrolidinylthio) (CAS No. 1706448-95-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. This heterocyclic compound belongs to the oxadiazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both phenyl and pyrrolidinylthio substituents in its structure endows it with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

1,3,4-Oxadiazole core is a five-membered aromatic ring containing two nitrogen atoms and one oxygen atom. This structural motif is highly favored in medicinal chemistry due to its ability to interact with biological targets in multiple ways, including hydrogen bonding and π-stacking interactions. The phenyl group attached at the 2-position introduces hydrophobicity and potential for further functionalization, while the 3-pyrrolidinylthio moiety at the 5-position adds a polar thioether linkage and a nitrogen-rich environment that can enhance binding affinity to biological receptors.

Recent research has highlighted the potential of oxadiazole derivatives as scaffolds for drug discovery. Studies have demonstrated that compounds incorporating oxadiazole rings exhibit activities ranging from antimicrobial to anti-inflammatory and anticancer effects. The specific substitution pattern in 1,3,4-Oxadiazole, 2-phenyl-5-(3-pyrrolidinylthio) makes it particularly interesting for investigating its interaction with enzymes and receptors involved in disease pathways.

In particular, the pyrrolidinylthio group has been shown to modulate the pharmacokinetic properties of molecules by influencing solubility and metabolic stability. This feature is crucial for developing drugs that can achieve optimal bioavailability and prolonged action. Additionally, the phenyl ring provides a platform for further derivatization, allowing chemists to fine-tune the compound’s properties for specific therapeutic applications.

The synthesis of 1,3,4-Oxadiazole, 2-phenyl-5-(3-pyrrolidinylthio) involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the thioether linkage necessitates careful handling to prevent unwanted side reactions such as oxidation or disulfide formation. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Preclinical studies have begun to explore its interactions with various biological targets, including kinases and transcription factors implicated in cancer progression. The combination of hydrophobic and polar interactions provided by its structure suggests that it may be able to disrupt key signaling pathways without significant off-target effects.

The phenyl substituent at the 2-position also offers opportunities for further optimization through structure-activity relationship (SAR) studies. By systematically varying this group or introducing additional functional moieties, researchers can identify analogs with enhanced potency or selectivity. Such modifications are essential for translating promising candidates into viable therapeutic agents.

Another area of interest is the compound’s potential as an intermediate in the synthesis of more complex molecules. The oxadiazole core can serve as a versatile building block for larger scaffolds, allowing chemists to construct intricate structures with tailored biological activities. This flexibility makes 1,3,4-Oxadiazole, 2-phenyl-5-(3-pyrrolidinylthio) a valuable asset in both academic research and industrial drug development pipelines.

Recent publications have begun to explore the pharmacological profile of this compound in detail. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammation and oxidative stress. These findings align with the growing interest in targeting these pathways for treating chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

The compound’s ability to cross cell membranes efficiently also makes it an attractive candidate for topical applications. By optimizing its lipophilicity through appropriate substitutions on the phenyl or pyrrolidinylthio groups, researchers can develop formulations suitable for dermal or mucosal delivery.

In conclusion,1,3,4-Oxadiazole, 2-phenyl-5-(3-pyrrolidinylthio) (CAS No. 1706448-95-4) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features offer multiple opportunities for therapeutic intervention across various disease areas. As research continues to uncover new biological activities and synthetic strategies,this compound is poised to make significant contributions to drug discovery efforts worldwide.